Cas no 88552-97-0 (1-Octadecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide)

• Product Name: 1-Octadecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide
• CAS No: 88552-97-0
• MF: C₂₁H₄₆INO
• MW: 455.500519275665
• CID: 628970
• PubChem ID: 15715922
• Update Time: 2025-04-19

1-Octadecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide
• 3-hydroxyoctadecyl(trimethyl)azanium,iodide
• 3-Hydroxy-N,N,N-trimethyloctadecan-1-aminium iodide
• DTXSID90577276
• 88552-97-0

• Inchi： 1S/C21H46NO.HI/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(2,3)4;/h21,23H,5-20H2,1-4H3;1H/q+1;/p-1
• InChI Key： PRMMIQSXIVIHLD-UHFFFAOYSA-M
• SMILES： [I-].OC(CCCCCCCCCCCCCCC)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 455.26241g/mol
• Monoisotopic Mass: 455.26241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų